2,3-Dimethyl-2H-indazole-4-boronic acid pinacol ester

• IUPAC Name: 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• InChI: InChI=1S/C15H21BN2O2/c1-10-13-11(8-7-9-12(13)17-18(10)6)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
• InChI Key: OLGLJTHZIAKOAG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=CC3=NN(C(=C23)C)C
• Molecular Formula: C15H21BN2O2
• DSSTOX Substance ID: DTXSID101145965
• Molecular Weight: 272.15 g/mol
• CAS No.: 1310383-43-7

Description

“2,3-Dimethyl-2H-indazole-4-boronic acid pinacol ester” is a chemical compound with the CAS Number: 1310383-43-7. It has a molecular weight of 272.15. The IUPAC name for this compound is 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H21BN2O2/c1-10-13-11 (8-7-9-12 (13)17-18 (10)6)16-19-14 (2,3)15 (4,5)20-16/h7-9H,1-6H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It is stored in a refrigerator.

Scientific Research Applications

2,3-Dimethyl-2H-indazole-4-boronic acid pinacol ester has been studied for its potential applications in various scientific research areas. It has been found to have anti-inflammatory, anti-bacterial, and anti-cancer effects, making it a promising compound for the development of new drugs. This compound has also been used in the synthesis of other compounds, such as 2-amino-3-methyl-2H-indazole-4-boronic acid pinacol ester, which has been studied for its potential applications in the treatment of Alzheimer’s disease. Additionally, this compound has been used in the synthesis of several other compounds, such as 2-methyl-2H-indazole-4-boronic acid pinacol ester, which has been studied for its potential applications in the treatment of Parkinson’s disease.

Mechanism of Action

Target of Action

Boronic esters, in general, are known to be valuable building blocks in organic synthesis .

Mode of Action

The compound interacts with its targets through a process known as protodeboronation . This process involves the removal of a boron atom from the boronic ester, which is then replaced by a hydrogen atom . The protodeboronation of boronic esters is a radical process .

Biochemical Pathways

Boronic esters are known to be involved in various transformations, including oxidations, aminations, halogenations, and c-c bond formations such as alkenylations, alkynylations, and arylations .

Pharmacokinetics

It’s worth noting that the compound is a solid at room temperature and is typically stored in a refrigerator .

Result of Action

The protodeboronation of boronic esters can lead to the formation of new c-c, c-o, c-n, c-x, or c-h bonds at stereogenic centers .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. For instance, the rate of hydrolysis of boronic pinacol esters is dependent on the substituents in the aromatic ring and is considerably accelerated at physiological pH . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes .

Advantages and Limitations for Lab Experiments

2,3-Dimethyl-2H-indazole-4-boronic acid pinacol ester has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available from chemical suppliers. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. Furthermore, this compound is a water-soluble compound, which makes it easy to handle and use in various experiments.
However, this compound also has several limitations for use in laboratory experiments. It is a highly reactive compound and may react with other compounds in the reaction mixture. Additionally, it is a highly toxic compound and should be handled with care. Furthermore, this compound is a relatively unstable compound and may degrade over time, making it difficult to store for long periods of time.

Future Directions

There are several possible future directions for the use of 2,3-Dimethyl-2H-indazole-4-boronic acid pinacol ester in scientific research. First, this compound could be used in the development of new drugs for the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Additionally, this compound could be used in the synthesis of other compounds, such as 2-amino-3-methyl-2H-indazole-4-boronic acid pinacol ester, which has been studied for its potential applications in the treatment of Alzheimer’s disease. Furthermore, this compound could be used in the development of new compounds with improved pharmacokinetic properties, such as increased solubility and bio

Safety and Hazards

The compound has several hazard statements: H302, H312, H315, H319, H332, H335. These indicate that it can be harmful if swallowed or in contact with skin, can cause skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Biochemical Analysis

Biochemical Properties

2,3-Dimethyl-2H-indazole-4-boronic acid pinacol ester plays a crucial role in biochemical reactions, particularly in the field of organic synthesis. It is known to interact with various enzymes and proteins, facilitating the formation of carbon-carbon bonds through Suzuki-Miyaura coupling reactions . This compound’s boronic acid group allows it to form reversible covalent bonds with diols and other nucleophiles, making it a valuable tool in the modification of biomolecules . Additionally, it has been observed to interact with specific enzymes involved in metabolic pathways, although detailed studies on these interactions are still ongoing .

Cellular Effects

The effects of this compound on cellular processes are multifaceted. It has been shown to influence cell signaling pathways, particularly those involving kinase enzymes . This compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to active sites of enzymes, either inhibiting or activating their function . This compound’s ability to form reversible covalent bonds with nucleophiles allows it to modify proteins and other biomolecules, leading to changes in their activity and function . Additionally, it has been observed to influence gene expression by interacting with DNA-binding proteins and transcription factors .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard storage conditions, but it can degrade when exposed to moisture or extreme pH levels . Long-term studies have shown that its effects on cellular function can persist for extended periods, although the exact duration depends on the specific experimental conditions . In vitro and in vivo studies have indicated that its stability and activity can vary, necessitating careful control of experimental parameters .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, it has been observed to have minimal toxic effects and can modulate specific biochemical pathways . At higher doses, it can induce toxic or adverse effects, including cellular damage and disruption of metabolic processes . Threshold effects have been noted, with certain dosages leading to significant changes in cellular and physiological functions .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as kinases and phosphatases, influencing metabolic flux and the levels of various metabolites . This compound’s boronic acid group allows it to participate in reactions that modify biomolecules, affecting their function and stability . Studies have shown that it can alter the activity of key metabolic enzymes, leading to changes in cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate its localization to particular cellular compartments, where it can exert its biochemical effects . The compound’s distribution is influenced by its chemical properties, including its solubility and ability to form covalent bonds with biomolecules .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . This localization allows it to interact with particular biomolecules and enzymes, modulating their activity and influencing cellular processes . Studies have shown that its subcellular distribution can affect its overall efficacy and stability .